Cas no 690645-25-1 (N-(4-chlorophenyl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide
• CAS No: 690645-25-1
• MF: C₁₄H₁₁ClN₄OS
• MW: 318.781339883804
• CID: 5419801
• Update Time: 2025-05-24

N-(4-chlorophenyl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide
• N-(4-chlorophenyl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide

• Inchi： 1S/C14H11ClN4OS/c15-10-4-6-11(7-5-10)16-13(20)9-21-14-18-17-12-3-1-2-8-19(12)14/h1-8H,9H2,(H,16,20)
• InChI Key： LAMUCTVIQHFELF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N2C(=NN=1)C=CC=C2

Additional information on N-(4-chlorophenyl)-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamide

N-(4-chlorophenyl)-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide: A Comprehensive Overview

N-(4-chlorophenyl)-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide is a structurally complex organic compound with the CAS number 690645-25-1. This compound belongs to the class of acetamides and features a unique combination of functional groups, including a chlorophenyl group and a triazolopyridine moiety. The molecule's structure is characterized by the presence of a sulfur atom in the sulfanyl group, which plays a significant role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of N-(4-chlorophenyl)-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide as a promising candidate in drug discovery. Researchers have focused on its ability to modulate key biological pathways, particularly in the context of cancer treatment. The compound has shown selective inhibitory activity against certain kinases, which are critical for tumor growth and metastasis. These findings suggest that it could be developed into a targeted therapy for various malignancies.

The synthesis of N-(4-chlorophenyl)-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The use of advanced synthetic techniques has enabled the efficient production of this compound with high purity. Its chemical stability under various conditions makes it suitable for further pharmacological studies.

In terms of biological activity, this compound has demonstrated potent anti-inflammatory properties in preclinical models. Studies have shown that it inhibits the production of pro-inflammatory cytokines and reduces oxidative stress in cells. These attributes make it a potential candidate for treating inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, N-(4-chlorophenyl)-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide has been investigated for its neuroprotective effects. Research indicates that it can protect neurons from damage caused by oxidative stress and inflammation. This property opens up possibilities for its application in neurodegenerative diseases like Alzheimer's and Parkinson's.

The structural uniqueness of this compound also lends itself to applications in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has been explored in recent agricultural studies. This suggests that it could be developed into an effective fungicide or insecticide with minimal environmental impact.

From an analytical standpoint, the compound's properties have been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular structure and stability under different conditions.

In conclusion, N-(4-chlorophenyl)-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}acetamide (CAS No: 690645-25-1) represents a versatile molecule with diverse applications across multiple fields. Its promising biological activities and chemical stability make it an attractive target for further research and development.